Cas no 2092549-73-8 (4-(3-(Fluoromethyl)azetidin-1-yl)benzoic acid)

• Product Name: 4-(3-(Fluoromethyl)azetidin-1-yl)benzoic acid
• CAS No: 2092549-73-8
• MF: C₁₁H₁₂FNO₂
• MW: 209.216886520386
• CID: 5722248
• PubChem ID: 121201661
• Update Time: 2025-06-08

4-(3-(Fluoromethyl)azetidin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[3-(fluoromethyl)azetidin-1-yl]benzoic acid
• 4-(3-(fluoromethyl)azetidin-1-yl)benzoic acid
• AKOS026709788
• 2092549-73-8
• F1907-5375
• 4-(3-(Fluoromethyl)azetidin-1-yl)benzoic acid

• Inchi： 1S/C11H12FNO2/c12-5-8-6-13(7-8)10-3-1-9(2-4-10)11(14)15/h1-4,8H,5-7H2,(H,14,15)
• InChI Key： YAGDXUSZEBRETF-UHFFFAOYSA-N
• SMILES： FCC1CN(C2C=CC(C(=O)O)=CC=2)C1

Computed Properties

• Exact Mass: 209.08520679g/mol
• Monoisotopic Mass: 209.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-(3-(Fluoromethyl)azetidin-1-yl)benzoic acid

Introduction to 4-(3-(Fluoromethyl)azetidin-1-yl)benzoic acid (CAS No. 2092549-73-8)

4-(3-(Fluoromethyl)azetidin-1-yl)benzoic acid, with the CAS number 2092549-73-8, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidine derivatives, which are known for their unique structural properties and biological activities.

The molecular structure of 4-(3-(Fluoromethyl)azetidin-1-yl)benzoic acid consists of a benzoic acid moiety linked to an azetidine ring, which is further substituted with a fluoromethyl group. The presence of the fluorine atom imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various chemical and biological studies.

In the field of medicinal chemistry, 4-(3-(Fluoromethyl)azetidin-1-yl)benzoic acid has been explored for its potential as a scaffold for the development of novel therapeutic agents. Recent research has shown that azetidine derivatives, including those with fluorinated substituents, exhibit promising pharmacological properties such as improved metabolic stability, enhanced bioavailability, and selective binding to specific protein targets.

One of the key areas of interest for 4-(3-(Fluoromethyl)azetidin-1-yl)benzoic acid is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes and are important targets for drug discovery. Studies have demonstrated that compounds with similar structures can effectively modulate GPCR activity, leading to potential therapeutic applications in diseases such as cardiovascular disorders, neurological conditions, and metabolic syndromes.

Beyond its potential as a GPCR modulator, 4-(3-(Fluoromethyl)azetidin-1-yl)benzoic acid has also been investigated for its anti-inflammatory properties. Inflammation is a complex biological response that is involved in numerous diseases, and the development of effective anti-inflammatory agents remains a significant challenge in pharmaceutical research. Research has shown that azetidine derivatives can inhibit key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX), thereby reducing inflammation and associated symptoms.

The synthetic route to 4-(3-(Fluoromethyl)azetidin-1-yl)benzoic acid involves several well-established chemical transformations. The synthesis typically starts with the preparation of the azetidine ring through methods such as ring-closing metathesis or nucleophilic substitution reactions. The subsequent introduction of the fluoromethyl group and the benzoic acid moiety can be achieved through various functional group manipulations and coupling reactions. The overall synthetic process is designed to be scalable and efficient, making it suitable for both laboratory-scale synthesis and industrial production.

In terms of safety and handling, it is important to note that while 4-(3-(Fluoromethyl)azetidin-1-yl)benzoic acid is not classified as a hazardous material or controlled substance, proper precautions should be taken during its handling and storage. This includes using appropriate personal protective equipment (PPE), ensuring adequate ventilation in laboratory settings, and following standard safety protocols for handling organic compounds.

The future prospects for 4-(3-(Fluoromethyl)azetidin-1-yl)benzoic acid are promising. Ongoing research continues to explore its potential applications in drug discovery and development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield new insights into the biological activities and therapeutic potentials of this compound. Additionally, advancements in synthetic methods and analytical techniques will further enhance our understanding of its properties and behavior in biological systems.

In conclusion, 4-(3-(Fluoromethyl)azetidin-1-yl)benzoic acid (CAS No. 2092549-73-8) represents an exciting molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development into novel therapeutic agents.